Cas no 99032-71-0 (1-Linoleoyl-3-palmitoyl-rac-glycerol)

• Product name: 1-Linoleoyl-3-palmitoyl-rac-glycerol
• CAS No: 99032-71-0
• MF: C₃₇H₆₈O₅
• MW: 592.932832717896
• CID: 1002707
• PubChem ID: 122198208

1-Linoleoyl-3-palmitoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1-Linoleoyl-3-palmitoyl-rac-glycerol
• DG(16:0/0:0/18:2(9Z,12Z))
• 3-(hexadecanoyloxy)-2-hydroxypropyl (9Z,12Z)-octadeca-9,12-dienoate
• CHEBI:133640
• 99032-71-0
• BP-29883
• 1-PALMITIN-3-LINOLEIN
• SCHEMBL21436112
• PD071210
• 1-hexadecanoyl-3-[(9Z,12Z)-octadecadienoyl]-glycerol
• (3-hexadecanoyloxy-2-hydroxypropyl) (9Z,12Z)-octadeca-9,12-dienoate
• 1-palmitoyl-3-linoleoylglycerol
• DB-250441
• (9Z,12Z)-2-Hydroxy-3-(palmitoyloxy)propyl octadeca-9,12-dienoate

• Inchi： InChI=1S/C37H68O5/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-37(40)42-34-35(38)33-41-36(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h11,13,17-18,35,38H,3-10,12,14-16,19-34H2,1-2H3/b13-11-,18-17-
• InChI Key： ZKYDYRLDJZZKEU-BCTRXSSUSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCCCCC)O

Computed Properties

• Exact Mass: 592.50667527g/mol
• Monoisotopic Mass: 592.50667527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 34
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 0.939
• Boiling Point: 651.362°C at 760 mmHg
• Flash Point: 183.333°C
• Refractive Index: 1.478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives